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Compound of Interest

Compound Name: Octa-O-methylsucrose

Cat. No.: B15193555 Get Quote

This guide provides essential physicochemical data for octa-O-methylsucrose, a derivative of

sucrose where all eight hydroxyl groups have been methylated. This information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

research.

Physicochemical Properties of Octa-O-
methylsucrose
The fundamental molecular characteristics of octa-O-methylsucrose are summarized in the

table below. These values are critical for experimental design, analytical method development,

and interpretation of research outcomes.

Property Value

Molecular Formula C₂₀H₃₈O₁₁[1][2]

Molecular Weight 454.5 g/mol [1][2]

Logical Representation of Molecular Data
The following diagram illustrates the direct relationship between the compound and its core

molecular identifiers.
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Core molecular properties of octa-O-methylsucrose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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